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Compound of Interest

Compound Name: DIMETHYL SELENIDE

Cat. No.: B1221194

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
liquid dimethyl selenide ((CHs)2Se). The information is curated for researchers, scientists, and
professionals in drug development who require a detailed understanding of this
organoselenium compound. This document summarizes key quantitative data, outlines relevant
experimental protocols, and presents a visualization of its primary metabolic pathway.

Core Physical Properties

Dimethyl selenide is a colorless to pale yellow liquid recognized by its distinct, strong garlic-
like odor.[1] It is a volatile organoselenium compound with applications in organic synthesis and
as a precursor for selenium-containing materials.[1]

Quantitative Data Summary

The following table summarizes the key physical properties of liquid dimethyl selenide,
compiled from various sources for easy comparison.
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Temperature

Property Value °C) Pressure Reference(s)
Molecular

Cz2HeSe - - [1]
Formula
Molecular Weight  109.03 g/mol - - [2]
Boiling Point 55-58°C - Standard [31[4]

_ . -88.01 to -87.2

Melting Point oc - Standard [31[4][5]
Density 1.408 g/mL 20 Standard [2][4]
1.4077 g/lcm3 14.6 Standard [3][6]
Refractive Index

1.4860 - 1.4890 20 Standard [4]
(n2°/D)
Vapor Pressure 32 kPa 25 - [5]

Very soluble in
ethyl ether and

Solubility ethyl alcohol. - - [A1[41077
Limited solubility

in water.

Experimental Protocols

The determination of the physical properties of liquid dimethyl selenide requires standard
laboratory procedures, with special attention to its volatility and strong odor. All manipulations
should be performed in a well-ventilated fume hood.

Determination of Boiling Point (Capillary Method)

The boiling point of dimethyl selenide can be determined using the capillary method, a
technique suitable for small sample volumes.

Materials:
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Thiele tube or melting point apparatus

Thermometer

Capillary tubes (one end sealed)

Small test tube

Liquid paraffin or silicone oil

Sample of dimethyl selenide

Procedure:

Fill the small test tube with the dimethyl selenide sample to a depth of approximately 1-2
cm.

o Place a capillary tube, with the sealed end uppermost, into the test tube containing the
sample.

o Attach the test tube to a thermometer using a rubber band or wire. The bottom of the test
tube should be level with the thermometer bulb.

o Suspend the thermometer and test tube assembly in a Thiele tube filled with liquid paraffin,
ensuring the heat-transfer liquid is above the level of the sample but below the opening of
the test tube.

o Gently heat the side arm of the Thiele tube. As the temperature rises, a stream of bubbles
will emerge from the open end of the capillary tube.

o Continue heating until a steady stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[8][9]

Determination of Melting Point
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Due to its very low melting point, the determination for dimethyl selenide requires a low-
temperature apparatus.

Materials:

e Low-temperature melting point apparatus or cryostat
e Capillary tubes

o Sample of dimethyl selenide (solidified)

Procedure:

The sample of dimethyl selenide is first frozen using a suitable cooling bath (e.g., dry
ice/acetone or liquid nitrogen).

o A small amount of the solidified sample is quickly introduced into a capillary tube.
e The capillary tube is placed in a low-temperature melting point apparatus.
e The temperature is slowly increased while observing the sample.

» The melting point range is recorded from the temperature at which the first droplet of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[10][11][12]

Determination of Density (Pychometer Method)

The density of liquid dimethyl selenide can be accurately measured using a pycnometer.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Thermostatic water bath

Sample of dimethyl selenide
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Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass.

 Fill the pycnometer with dimethyl selenide, ensuring no air bubbles are trapped. Insert the
stopper and allow excess liquid to exit through the capillary.

e Place the filled pycnometer in a thermostatic water bath to bring the liquid to the desired
temperature (e.g., 20 °C).

e Once the temperature has equilibrated, remove the pycnometer, carefully wipe it dry, and
record its mass.

o Repeat the procedure with a liquid of known density (e.g., deionized water) at the same
temperature to calibrate the exact volume of the pycnometer.

o The density of the dimethyl selenide is calculated by dividing the mass of the liquid by the
calibrated volume of the pycnometer.[13][14]

Determination of Refractive Index (Abbe Refractometer)

The refractive index, a measure of how light propagates through the substance, can be
determined using an Abbe refractometer.

Materials:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of dimethyl selenide

Ethanol or other suitable solvent for cleaning
Procedure:

e Ensure the prisms of the Abbe refractometer are clean and dry.
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o Circulate water from the constant temperature bath through the refractometer to maintain a
constant temperature (e.g., 20 °C).

o Apply a few drops of dimethyl selenide to the surface of the lower prism using a dropper.
o Close the prisms and allow a few moments for the sample to reach thermal equilibrium.

» Adjust the light source and move the eyepiece to bring the dividing line between the light and
dark fields into sharp focus on the crosshairs.

o Read the refractive index from the instrument's scale.[15][16][17]

Synthesis and Metabolic Pathways
Synthesis of Dimethyl Selenide

A common laboratory synthesis of dimethyl selenide involves the methylation of a selenium

source.

Reaction: A mixture of selenium, sodium hydroxide, and sodium formaldehyde sulfoxylate in an
agueous solution is warmed. Methyl iodide is then added to the mixture, and the resulting
dimethyl selenide is purified by distillation.[2][3]

Biological Methylation of Selenium

In biological systems, selenium undergoes a detoxification process known as biomethylation,
which converts inorganic selenium compounds into less toxic, volatile forms like dimethyl
selenide.[4] This pathway is a crucial mechanism for selenium homeostasis.[4]

eduction Methylation ethylation
Selenite (Se0s2) £.0:, via Glutathione Hydrogen Selenide (H2Se) (SAM as methyl donor Methylselenol (CHsSeH) as methyl donor Dimethyl Selenide ((CHs)2Se)

Click to download full resolution via product page

Biomethylation pathway of selenium to dimethyl selenide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1221194#physical-characteristics-of-liquid-dimethyl-
selenide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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